3-([1,1'-biphenyl]-4-ylcarboxamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-3-[(4-phenylbenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C28H19FN2O3/c29-22-11-5-6-12-23(22)30-28(33)26-25(21-10-4-7-13-24(21)34-26)31-27(32)20-16-14-19(15-17-20)18-8-2-1-3-9-18/h1-17H,(H,30,33)(H,31,32)
• InChI Key: DESGVHJIGVRAPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=CC=C5F
• Molecular Formula: C28H19FN2O3
• Molecular Weight: 450.5 g/mol

Description

Benzofuran is a heterocyclic compound that is ubiquitous in nature. It’s a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. Benzofuran derivatives have attracted much attention due to their biological activities and potential applications as drugs.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. For instance, a benzofuran-based chemosensor was designed and synthesized for selective detection of Fe3+ ions. Another method involves the construction of 2,3-unsubstituted benzofurans by the intramolecular Friedel–Crafts reaction.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be studied by UV-vis absorption and fluorescence spectroscopy. The binding ability of a benzofuran-based chemosensor towards Fe3+ in DMSO/H2O solution has been studied using these methods.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For example, a benzofuran-based chemosensor exhibits an excellent “turn-on” fluorescence enhancement at 424 nm with an excitation wavelength of 290 nm when it binds to Fe3+ ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can be analyzed using various methods. For example, the quantum yield of a benzofuran-based chemosensor was determined to be 0.248 for the chemosensor and 0.447 for the iron complex.

Scientific Research Applications

Fluorescent Chemosensor for Fe3+ Ions

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Natural Source and Bioactivity

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Catalytic Protodeboronation

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Mechanism of Action

The mechanism of action of benzofuran derivatives can vary depending on their structure and the target they interact with. For instance, a benzofuran-based chemosensor selectively detects Fe3+ ions, and its binding interaction was confirmed by density functional theory (DFT) studies.

Future Directions

The future directions in the study of benzofuran derivatives could involve the discovery of new synthetic methods, the design of novel benzofuran-based drugs, and the exploration of their biological activities.